Checkpoint Kinase (Chk) Inhibitor
  • PF 477736
    PF 477736
    • Cat. No.:
    • B610040
    • CAS No.:
    • 952021-60-2
    • Molecular Formula:
    • C22H25N7O2
    • Molecular Weight:
    • 419.5 g/mol
    Description
    PF-00477736 is a diazepinoindole that is 8-amino-4,5-dihydro-6H-[1,2]diazepino[4,5,6-cd]indol-6-one which is substituted at position 2 by a 1-methylpyrazol-4-yl group and in which the amino group at position 8 h...
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  • Chir-124
    Chir-124
    • Cat. No.:
    • B612081
    • CAS No.:
    • 405168-58-3
    • Molecular Formula:
    • C23H22ClN5O
    • Molecular Weight:
    • 419.9 g/mol
    Description
    CHIR-124 is a potent inhibitor of Chk1 that potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo.
    a potent inhibitor of Chk1 that potentiates the cytotoxicity of topoisomerase I poison...
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  • SAR-020106
    SAR-020106
    • Cat. No.:
    • B612087
    • CAS No.:
    • Molecular Formula:
    • C19H19ClN6O
    • Molecular Weight:
    • 382.8 g/mol
    Description
    SAR-020106 is an ATP-competitive, potent, and selective CHK1 inhibitor with an IC(50) of 13.3 nmol/L on the isolated human enzyme. This compound abrogates an etoposide-induced G(2) arrest with an IC(50) of 55 nm...
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  • PD 407824
    PD 407824
    • Cat. No.:
    • B1678585
    • CAS No.:
    • 622864-54-4
    • Molecular Formula:
    • C20H12N2O3
    • Molecular Weight:
    • 328.3 g/mol
    Description
    PD 407824 is an inhibitor of the checkpoint kinases Chk1 and WEE1 (IC50s = 47 and 97 nM, respectively). It is selective for Chk1 and WEE1 over PKC (IC50 = 3.4 µM), Cdk4 (IC50 = 3.75 µM), as well as c-Src and the...
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  • PD-321852
    PD-321852
    • Cat. No.:
    • B1679135
    • CAS No.:
    • Molecular Formula:
    • C24H19Cl2N3O3
    • Molecular Weight:
    • 468.3 g/mol
    Description
    PD-321852 is a small-molecule Chk1 inhibitor, which potentiates gemcitabine-induced clonogenic death in a panel of pancreatic cancer cell lines and evaluated the relationship between endpoints associated with Ch...
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  • DDUG diMS
    DDUG diMS
    • Cat. No.:
    • B1680115
    • CAS No.:
    • 15427-93-7
    • Molecular Formula:
    • C21H32N10O7S2
    • Molecular Weight:
    • 600.7 g/mol
    Description
    NSC 109555 is an ATP-competitive inhibitor of checkpoint kinase 2 (Chk2;  IC50 = 200 nM in a cell-free kinase assay). It is selective for Chk2 over Chk1 and 16 kinases in a panel but does inhibit Brk, c-Met...
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  • NSC 109555
    NSC 109555
    • Cat. No.:
    • B1680116
    • CAS No.:
    • Molecular Formula:
    • C33H40N10O7S2
    • Molecular Weight:
    • 752.9 g/mol
    Description
    NSC-109555 Ditosylate is a potent, selective, reversible, ATP-competitive Chk2 inhibitor. It acts by inhibiting histone H1 phosphorylation and attenuating mitochondrial ATP synthesis....
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  • Chk1-IN-4
    Chk1-IN-4
    • Cat. No.:
    • B12422407
    • CAS No.:
    • Molecular Formula:
    • C18H18BrN7O2
    • Molecular Weight:
    • 444.3 g/mol
    Description
    Chk1-IN-4 is a useful research compound. Its molecular formula is C18H18BrN7O2 and its molecular weight is 444.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chk1-IN-4 suitable for many r...
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  • Prexasertib lactate
    Prexasertib lactate
    • Cat. No.:
    • B15581433
    • CAS No.:
    • Molecular Formula:
    • C21H25N7O5
    • Molecular Weight:
    • 455.5 g/mol
    Description
    Prexasertib lactate is a useful research compound. Its molecular formula is C21H25N7O5 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prexasertib lactate s...
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  • Zn-DPA-maytansinoid conjugate 1
    Zn-DPA-maytansinoid conjugate 1
    • Cat. No.:
    • B15606030
    • CAS No.:
    • Molecular Formula:
    • C115H145ClN18O31S2Zn2
    • Molecular Weight:
    • 2505.8 g/mol
    Description
    Zn-DPA-maytansinoid conjugate 1 is a useful research compound. Its molecular formula is C115H145ClN18O31S2Zn2 and its molecular weight is 2505.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quali...
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